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Compound of Interest

Compound Name: Cefoperazone Dihydrate

Cat. No.: B1353751 Get Quote

In-Depth Technical Guide: Cefoperazone
Dihydrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the chemical properties of

Cefoperazone Dihydrate, a semisynthetic broad-spectrum cephalosporin antibiotic. The data

presented is intended for professionals engaged in research and development within the

pharmaceutical and biomedical fields.

Chemical Identity and Properties
Cefoperazone Dihydrate is the hydrated form of Cefoperazone, an antimicrobial β-lactamase

inhibitor.[1][2] It is utilized as a pharmaceutical primary standard for various quality tests and

assays.

Quantitative Data Summary
The fundamental chemical and physical properties of Cefoperazone Dihydrate are

summarized in the table below for ease of reference and comparison.
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Property Value Source

Chemical Formula C₂₅H₃₁N₉O₁₀S₂ PubChem[3]

Molecular Weight 681.70 g/mol
Simson Pharma Limited[4],

Sigma-Aldrich

CAS Number 113826-44-1
ChemicalBook[1][2], Simson

Pharma Limited[4]

Empirical Formula (Hill

Notation)
C₂₅H₂₇N₉O₈S₂ · 2H₂O USP Store[5], Sigma-Aldrich

Note on Experimental Protocols and Visualizations:

The scope of this document is to provide the specific chemical formula and molecular weight of

Cefoperazone Dihydrate. As this pertains to fundamental chemical data rather than complex

biological or chemical processes, detailed experimental protocols for its determination are not

included. Similarly, signaling pathways or experimental workflow diagrams are not applicable to

the presentation of this specific information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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